4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid

• IUPAC Name: 4-[[2-(6-phenylpyrimidin-4-yl)sulfanylacetyl]amino]benzoic acid
• InChI: InChI=1S/C19H15N3O3S/c23-17(22-15-8-6-14(7-9-15)19(24)25)11-26-18-10-16(20-12-21-18)13-4-2-1-3-5-13/h1-10,12H,11H2,(H,22,23)(H,24,25)
• InChI Key: UOTKXOOWBKPHDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC=N2)SCC(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol

Description

4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid, also known as PTP1B inhibitor, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been found to have a significant role in the treatment of various diseases, including diabetes, obesity, and cancer.

Mechanism of Action

The mechanism of action of 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor involves the inhibition of protein tyrosine phosphatase 1B (4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid), an enzyme that negatively regulates insulin signaling. By inhibiting 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid, 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor enhances insulin sensitivity and glucose uptake in cells, leading to improved glycemic control. Moreover, 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor also reduces food intake by modulating the activity of neuropeptides in the hypothalamus.
Biochemical and Physiological Effects:
4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor has been found to have various biochemical and physiological effects. It improves insulin sensitivity and glucose uptake in cells, leading to improved glycemic control. It also reduces food intake and body weight by modulating the activity of neuropeptides in the hypothalamus. Moreover, 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor has been found to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor in lab experiments is its specificity towards 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid, which allows for targeted inhibition of this enzyme. Moreover, 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor has been extensively studied and has been found to be safe and well-tolerated in animal studies. However, one of the limitations of using 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor. One area of research is the development of more potent and selective 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitors with improved pharmacokinetic properties. Another area of research is the investigation of the role of 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor in the treatment of other diseases, such as cardiovascular disease and neurodegenerative disorders. Moreover, the development of 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor as a therapeutic agent for human use is an area of interest for future research.
Conclusion:
In conclusion, 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid, or 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor, is a chemical compound that has shown promising therapeutic applications in the treatment of various diseases. Its mechanism of action involves the inhibition of 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid, leading to improved insulin sensitivity, reduced food intake, and inhibition of cancer cell growth. While there are advantages and limitations to using 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor in lab experiments, there are several future directions for research on this compound, including the development of more potent and selective inhibitors and investigation of its role in the treatment of other diseases.

Synthesis Methods

The synthesis of 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid involves the reaction of 6-phenyl-4-pyrimidinethiol with chloroacetic acid to form 6-phenyl-4-pyrimidinylthioacetic acid. The latter is then reacted with 4-aminobenzoic acid to produce the final product.

Scientific Research Applications

4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor has been extensively studied for its potential therapeutic applications. It has been found to be effective in the treatment of type 2 diabetes by improving insulin sensitivity. In addition, it has also been shown to have anti-obesity effects by reducing food intake and body weight. Moreover, 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor has been found to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells.